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Get Quote

Executive Summary

This technical guide provides a comprehensive analysis of the solubility characteristics of
Methyl 5-chloro-6-hydroxynicotinate (CAS: 316166-47-9 / 54127-63-8), a critical
intermediate in the synthesis of agrochemicals (e.g., Haloxyfop) and pharmaceutical agents
(e.g., Avatrombopag impurities).[1]

Unlike simple esters, this compound exhibits complex solubility behavior due to pyridone-
hydroxypyridine tautomerism, which significantly influences its interaction with organic solvents.
[1] This guide synthesizes empirical process data, thermodynamic principles, and structural
analysis to provide actionable protocols for solvent selection, recrystallization, and process
optimization.[1]

Part 1: Chemical Identity & Solid-State Properties
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Understanding the solubility of Methyl 5-chloro-6-hydroxynicotinate requires analyzing its
dynamic structure. While often depicted as a hydroxypyridine, the compound exists in
equilibrium with its 2-pyridone tautomer, particularly in the solid state and polar solvents.[1]

Property Specification
Methyl 5-chloro-6-oxo-1,6-dihydropyridine-3-
IUPAC Name
carboxylate
Molecular Formula C7HeCINOs3
Molecular Weight 187.58 g/mol
Physical Form White to light yellow crystalline powder
] ] 165.0 — 169.0 °C (High MP indicates strong
Melting Point

intermolecular H-bonding)

_ _ Amphiphilic: Lipophilic ester tail + Polar
Polarity Profile ]
pyridone head

The Tautomerism Factor

The "6-hydroxy" moiety allows the formation of an amide-like dimer in the solid state (pyridone
form). This creates a high lattice energy barrier that solvents must overcome.[1]

» Non-polar solvents (Hexane): Cannot break the intermolecular H-bonds; compound remains
insoluble.[1]

» Protic solvents (Methanol): Can donate/accept H-bonds, disrupting the crystal lattice
effectively at elevated temperatures.[1]

Part 2: Solubility Profile in Organic Solvents

The following solubility profile is derived from process engineering data, patent disclosures,
and structural analog analysis.

Protic Polar Solvents (Alcohols)

Solvents: Methanol, Ethanol, Isopropanol.[1]
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e Behavior: These are the most versatile solvents for this compound.[1] They exhibit a steep
solubility-temperature gradient (low solubility at 20°C, high solubility at >50°C).[1]

e Process Data: Patent literature validates that ~3.86 g of the compound dissolves in ~21 mL
of Methanol at elevated temperatures (~50°C), corresponding to a solubility of approximately
180 mg/mL.[1]

o Application: Primary choice for recrystallization.[1]

Aprotic Polar Solvents

Solvents: DMSO, DMF, DMAc.[1]

» Behavior: High solubility at room temperature.[1] The high dielectric constants of these
solvents effectively stabilize the polar pyridone tautomer.[1]

» Application: Ideal for reaction media (e.g., chlorination or nucleophilic substitution) but poor
for recrystallization due to high boiling points and difficulty in product recovery.[1]

Chlorinated Solvents

Solvents: Dichloromethane (DCM), Chloroform.[1]
» Behavior: Moderate to Good solubility.[1]
e Process Data: DCM is frequently used in extraction protocols following aqueous workups.[1]

o Application: Extraction solvent; transport medium.[1]

Non-Polar /| Hydrocarbon Solvents

Solvents: n-Hexane, n-Heptane, Toluene.[1]
e Behavior: Insoluble to Sparingly Soluble.[1]

e Process Data: Hexane is used to wash impurities away from the compound in biphasic
systems.[1]
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» Application: Antisolvent (to force precipitation) or washing solvent to remove non-polar
impurities.[1]

Summary Table: Empirical Solubility Classes

Representative  Solubility Solubility Primary Use
Solvent Class ] .
Solvents Rating (25°C) Rating (Hot) Case
Methanol, ) o
Alcohols Moderate High Recrystallization
Ethanol
] ) Reaction
Super-Polar DMSO, DMF Very High Very High _
Medium
. DCM, . .
Chlorinated Good High Extraction
Chloroform
Washing / Co-
Esters Ethyl Acetate Low/Moderate Moderate
solvent
Hexane, )
Alkanes Insoluble Insoluble Impurity Wash
Heptane

Part 3: Process Engineering & Recrystallization
Protocols
Protocol A: Single-Solvent Recrystallization (Methanol)

This method utilizes the steep solubility curve in methanol to achieve high purity.[1]
Step-by-Step Methodology:

e Charge: Place crude Methyl 5-chloro-6-hydroxynicotinate in a reaction vessel.
e Dissolution: Add Methanol (approx. 5-6 mL per gram of solid).

» Heat: Heat the mixture to reflux (64.7°C) or near-reflux (60°C) with agitation until full
dissolution occurs.

o Check: If solids remain, add methanol in 10% increments.[1]
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Hot Filtration: (Optional) If insoluble particles (charcoal/dust) are present, filter the hot
solution rapidly.[1]

Crystallization: Cool the solution slowly to room temperature (25°C), then chill to 0-5°C for 2
hours.

Collection: Filter the white crystals. Wash the cake with cold Methanol.[1]

Drying: Dry under vacuum at 45°C.

Protocol B: Antisolvent Crystallization (MeOH / Water)

Used when maximum recovery is required or to remove highly polar inorganic salts.[1]
Step-by-Step Methodology:

 Dissolution: Dissolve the compound in warm Methanol (50°C) at a concentration of ~150-180
mg/mL.

o Antisolvent Addition: Slowly add Water (antisolvent) dropwise while maintaining agitation.[1]
o Ratio: Target a final Methanol:Water ratio of 10:1 to 5:1 depending on purity needs.[1]

e Nucleation: Turbidity will appear.[1] Continue stirring at 20°C for 1 hour.

« Filtration: Collect the precipitate.

o Note: This method yields higher recovery but may occlude impurities if addition is too fast.

[1]

Part 4: Visualization of Workflows
Figure 1: Solubility-Based Process Decision Logic

The following diagram illustrates the decision matrix for selecting solvents based on the unit
operation (Reaction vs. Purification).
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Caption: Decision matrix for solvent selection based on process goals (Reaction vs.

Purification).

Part 5: Thermodynamic Modeling (Scientific Basis)

For researchers requiring precise solubility prediction, the Modified Apelblat Equation is the

standard model for this class of pyridine derivatives.[1]

Where:

e = Mole fraction solubility[1]

o = Absolute temperature (K)[1][2][3]

» = Empirical constants derived from experimental data.
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Mechanistic Insight: The dissolution of Methyl 5-chloro-6-hydroxynicotinate in alcohols is an
endothermic process (

) driven by entropy (
)-[1]

o Enthalpy Penalty: Energy is required to break the strong crystal lattice (pyridone dimers).[1]
o Entropy Gain: The disorder increases as the molecule disperses into the solvent.[1]

» Implication: Higher temperatures significantly favor dissolution, confirming the suitability of
cooling crystallization.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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